Cas no 2228268-14-0 (2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropan-1-ol)

• Product Name: 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropan-1-ol
• CAS No: 2228268-14-0
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 6415479
• PubChem ID: 165675113
• Update Time: 2025-07-17

2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropan-1-ol
• 2228268-14-0
• EN300-1752108
• 2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]-2-methylpropan-1-ol

• Inchi： 1S/C14H25NO/c1-10(2)8-15-11(3)7-13(12(15)4)14(5,6)9-16/h7,10,16H,8-9H2,1-6H3
• InChI Key： SCONGTYQNCFSNP-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=C(C)N(CC(C)C)C=1C

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.2Ų

Additional information on 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropan-1-ol

Recent Advances in the Study of 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropan-1-ol (CAS: 2228268-14-0)

The compound 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropan-1-ol (CAS: 2228268-14-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole-derived structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug development.

One of the key areas of research has been the synthesis and optimization of 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which significantly enhanced the efficiency of the synthesis. This advancement is critical for facilitating further preclinical and clinical studies.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropan-1-ol exhibits potent anti-inflammatory and neuroprotective effects. A 2024 study in Biochemical Pharmacology revealed that the compound inhibits key pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating the NF-κB signaling pathway. These findings suggest its potential utility in treating inflammatory diseases, including rheumatoid arthritis and neurodegenerative disorders like Alzheimer's disease.

Additionally, the compound's mechanism of action has been further elucidated through structural-activity relationship (SAR) studies. Researchers have identified that the hydroxyl group and the pyrrole ring are critical for its bioactivity. Modifications to these moieties have been explored to enhance potency and reduce off-target effects. Computational modeling and molecular docking studies have provided insights into its binding interactions with target proteins, paving the way for the design of more effective derivatives.

Despite these promising developments, challenges remain. The pharmacokinetic profile of 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropan-1-ol, including its bioavailability and metabolic stability, requires further optimization. Recent preclinical studies have reported variable oral bioavailability, prompting investigations into prodrug strategies and formulation improvements. Furthermore, toxicological assessments are ongoing to ensure its safety profile meets regulatory standards for human trials.

In conclusion, 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl-2-methylpropan-1-ol represents a promising candidate for therapeutic development, with recent research highlighting its synthetic accessibility, pharmacological efficacy, and mechanistic insights. Continued efforts to address its pharmacokinetic and safety challenges will be crucial for advancing this compound into clinical applications. The ongoing studies underscore its potential to contribute to the treatment of inflammatory and neurodegenerative diseases, marking it as a molecule of significant interest in the pharmaceutical industry.